Cas no 915926-91-9 (8-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 915926-91-9
• MF: C₁₉H₂₃N₅O₂
• MW: 353.418223619461
• CID: 6450922
• Update Time: 2025-07-31

8-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione
• 6-(2,3-dimethylphenyl)-4-methyl-2-propyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• Inchi： 1S/C19H23N5O2/c1-5-9-24-17(25)15-16(21(4)19(24)26)20-18-22(10-11-23(15)18)14-8-6-7-12(2)13(14)3/h6-8H,5,9-11H2,1-4H3
• InChI Key： POPXIMDIPKRATR-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])[H])=O)N=C1N(C3=C([H])C([H])=C([H])C(C([H])([H])[H])=C3C([H])([H])[H])C([H])([H])C([H])([H])N12

Additional information on 8-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione

Exploring the Potential of 8-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 915926-91-9) in Modern Research

The compound 8-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 915926-91-9) is a unique chemical entity that has garnered attention in the field of medicinal chemistry and pharmaceutical research. With its complex structure and potential biological activities, this compound is being explored for various applications, particularly in drug discovery and development. Researchers are increasingly interested in its mechanism of action and possible therapeutic benefits, making it a subject of ongoing studies.

One of the key reasons for the growing interest in 8-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione is its structural similarity to purine derivatives, which are known to play critical roles in cellular processes. Purine analogs have been widely used in the treatment of various conditions, and this compound's unique modifications may offer new avenues for therapeutic intervention. Its potential as a modulator of enzymatic activity or receptor binding is a hot topic in current research, aligning with the broader trend of targeting specific molecular pathways for disease treatment.

In recent years, the demand for novel compounds with enhanced bioavailability and reduced side effects has surged, and 8-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione fits well into this narrative. Researchers are investigating its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to determine its suitability for clinical applications. The compound's solubility, stability, and interaction with biological systems are critical factors being evaluated to ensure its efficacy and safety.

Another area of interest is the synthetic accessibility of 8-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione. The development of efficient and scalable synthesis routes is essential for its potential commercialization. Recent advancements in organic synthesis techniques, such as catalytic methods and green chemistry approaches, are being applied to optimize its production. This aligns with the industry's focus on sustainable and cost-effective manufacturing processes.

The compound's potential applications extend beyond therapeutics. For instance, its unique chemical properties make it a candidate for use in diagnostic tools and biochemical assays. Researchers are exploring its utility as a fluorescent probe or a molecular marker, leveraging its structural features for specific detection purposes. This versatility highlights its value in both academic and industrial settings.

Market trends indicate a rising interest in specialty chemicals and high-value intermediates, and 8-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione is well-positioned to meet this demand. Its potential as a building block for more complex molecules adds to its appeal. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, reflecting its commercial viability.

In conclusion, 8-(2,3-dimethylphenyl)-1-methyl-3-propyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 915926-91-9) represents a promising area of research with diverse applications. Its structural complexity, potential therapeutic benefits, and synthetic versatility make it a compound of significant interest. As scientific understanding of its properties deepens, its role in advancing both medicine and biotechnology is likely to expand, offering exciting opportunities for innovation.